Cas no 886362-09-0 (2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde)

• Product name: 2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde
• CAS No: 886362-09-0
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• MDL: MFCD08276935
• CID: 1069064
• PubChem ID: 18526055

2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzylpiperidin-1-yl)thiazole-5-carbaldehyde
• 2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde
• 2-(4-benzylpiperidin-1-yl)-1,3-thiazole-5-carbaldehyde
• DTXSID70594724
• MFCD08276935
• 886362-09-0
• J-505904
• AKOS005071526
• 9Z-0825

• MDL： MFCD08276935
• Inchi： InChI=1S/C16H18N2OS/c19-12-15-11-17-16(20-15)18-8-6-14(7-9-18)10-13-4-2-1-3-5-13/h1-5,11-12,14H,6-10H2
• InChI Key： FHIMEHYUGUTTTB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC2CCN(CC2)C3=NC=C(C=O)S3

Computed Properties

• Exact Mass: 286.11398438g/mol
• Monoisotopic Mass: 286.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Melting Point: 98-100°C

2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde

Recent Advances in the Study of 2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde (CAS: 886362-09-0)

2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde (CAS: 886362-09-0) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting neurological disorders and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound's unique structure, featuring a benzylpiperidine moiety and a thiazole-carbaldehyde group, makes it a versatile scaffold for the development of novel pharmacophores. Recent synthetic methodologies have improved the yield and purity of 2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde, enabling more efficient exploration of its biological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined synthetic route with a 78% yield, significantly enhancing its accessibility for further research.

In terms of biological activity, 2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde has shown promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. The compound exhibited an IC50 value of 1.2 µM, suggesting its potential as a lead compound for neurodegenerative therapies. Additionally, its antimicrobial properties have been investigated, with recent findings indicating moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Beyond its direct biological effects, this compound has also been utilized as a building block for more complex molecules. A 2024 study in Chemical Communications described its use in the synthesis of thiazole-based kinase inhibitors, which demonstrated potent activity against cancer cell lines. The versatility of 2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde in medicinal chemistry underscores its importance as a research tool and potential therapeutic agent.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as poor solubility and metabolic stability have been noted in recent pharmacokinetic studies. However, ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a 2023 patent application disclosed novel prodrug derivatives designed to enhance oral bioavailability, marking a significant step toward clinical translation.

In conclusion, 2-(4-Benzylpiperidino)-1,3-thiazole-5-carbaldehyde (CAS: 886362-09-0) represents a promising compound with diverse applications in drug discovery. Its synthetic accessibility, biological activity, and versatility as a scaffold make it a valuable focus for future research. Continued exploration of its therapeutic potential, coupled with efforts to overcome existing challenges, may pave the way for novel treatments in neurology, oncology, and infectious diseases.